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Compound of Interest

Compound Name: Pristane

Cat. No.: B154290 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of pristane, a saturated branched alkane used in various research and

development applications, including as a solvent, lubricant, and in studies of lipid metabolism.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Pristane is classified as a hazardous substance and requires careful handling and disposal in

accordance with local, state, and federal regulations.[1] It is a combustible liquid with a slight

fire hazard upon exposure to heat or flame.[1] This guide will provide detailed, step-by-step

procedures for the safe handling and disposal of pristane waste in a laboratory setting.

Safety and Physical Properties
A thorough understanding of pristane's properties is the foundation of its safe handling and

disposal. The following table summarizes key data points relevant to its hazard profile and

physical characteristics.
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Property Value Source

Chemical Name
2,6,10,14-

Tetramethylpentadecane
[2][3]

CAS Number 1921-70-6 [2][4]

Molecular Formula C₁₉H₄₀ [2][4]

Appearance Colorless oil fluid [2]

Boiling Point 298 - 300 °C [2]

Density 0.783 g/mL at 20 °C [2]

Flash Point ≥ 93.3 °C (200 °F) [4]

Water Solubility Does not mix with water [1]

Hazards

Skin irritant, may cause lung

damage if swallowed, vapors

may cause drowsiness and

dizziness.

[1]

Incompatibilities Oxidizing agents [1]

Experimental Protocol for Pristane Disposal
This protocol outlines the standard operating procedure for the collection and disposal of

pristane waste in a laboratory environment.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE at all times when handling pristane. This includes:

Nitrile gloves (inspect before use).[4]

Safety glasses with side-shields or chemical splash goggles.[3][4]

A lab coat or other protective clothing.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[1][5]
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2. Waste Collection:

Designate a specific, properly labeled waste container for pristane. The container should be

made of a compatible material, such as a metal can or drum, and be clearly labeled as

"Hazardous Waste: Pristane".[1][5]

Keep the waste container securely sealed when not in use.[1][4]

Do not mix pristane waste with other chemical waste streams unless specifically instructed

to do so by your institution's environmental health and safety (EHS) office. In particular, avoid

mixing with oxidizing agents.[1]

Store the waste container in a cool, dry, and well-ventilated area away from ignition sources.

[1][4]

3. Spill Management:

In the event of a minor spill, immediately alert personnel in the area.

Remove all ignition sources.[1][5]

Contain and absorb the spill using an inert absorbent material such as sand, earth, or

vermiculite.[4][5][6]

Collect the contaminated absorbent material and place it in the designated pristane waste

container.[4][6]

For major spills, evacuate the area and contact your institution's EHS or emergency

response team.[5]

4. Final Disposal:

Once the waste container is full, arrange for its disposal through your institution's EHS office

or a licensed hazardous waste disposal company.

All waste must be handled in accordance with local, state, and federal regulations.[1]

Do not pour pristane down the drain or dispose of it in the regular trash.[1][4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b154290?utm_src=pdf-body
https://www.benchchem.com/product/b154290?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-281684.pdf
https://datasheets.scbt.com/sc-253318.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-281684.pdf
https://www.chemicalbook.com/msds/pristane.pdf
https://www.benchchem.com/product/b154290?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-281684.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-281684.pdf
https://www.chemicalbook.com/msds/pristane.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-281684.pdf
https://datasheets.scbt.com/sc-253318.pdf
https://www.chemicalbook.com/msds/pristane.pdf
https://datasheets.scbt.com/sc-253318.pdf
https://www.echemi.com/sds/pristane-pd180521135055.html
https://www.benchchem.com/product/b154290?utm_src=pdf-body
https://www.chemicalbook.com/msds/pristane.pdf
https://www.echemi.com/sds/pristane-pd180521135055.html
https://datasheets.scbt.com/sc-253318.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-281684.pdf
https://www.benchchem.com/product/b154290?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-281684.pdf
https://www.chemicalbook.com/msds/pristane.pdf
https://www.echemi.com/sds/pristane-pd180521135055.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal options may include recycling, incineration at an approved facility, or burial in an

authorized landfill.[1]

Pristane Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of pristane.
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Caption: Workflow for the safe disposal of pristane waste.
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By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of pristane, minimizing risks to themselves and the

environment. Always consult your institution's specific safety protocols and the Safety Data

Sheet (SDS) for pristane before handling.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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